Cas no 1780455-90-4 (4-cycloheptyl-2-methylbutan-2-amine)

• Product Name: 4-cycloheptyl-2-methylbutan-2-amine
• CAS No: 1780455-90-4
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 6203614
• PubChem ID: 84659295
• Update Time: 2025-11-06

4-cycloheptyl-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-cycloheptyl-2-methylbutan-2-amine
• 1780455-90-4
• EN300-1764431

• Inchi： 1S/C12H25N/c1-12(2,13)10-9-11-7-5-3-4-6-8-11/h11H,3-10,13H2,1-2H3
• InChI Key： RSKYPTSANLZJQR-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC1CCCCCC1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 4-cycloheptyl-2-methylbutan-2-amine

Introduction to 4-cycloheptyl-2-methylbutan-2-amine (CAS No. 1780455-90-4) and Its Emerging Applications in Chemical Biology

4-cycloheptyl-2-methylbutan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1780455-90-4, is a structurally unique amine derivative that has garnered significant attention in the field of chemical biology due to its distinctive pharmacophoric features. This compound, characterized by a cycloheptyl substituent attached to a branched alkyl chain, presents an intriguing scaffold for medicinal chemistry exploration. Its molecular structure not only offers a rich chemical space for functionalization but also suggests potential biological activities that warrant thorough investigation.

The nomenclature of this compound follows the IUPAC system, precisely describing its chemical composition. The prefix "4-cycloheptyl-" indicates the presence of a cycloheptane ring at the fourth carbon position, while "2-methylbutan-2-amine" specifies the linear aliphatic backbone with a methyl group at the second carbon and an amine functional group at the same position. This combination creates a molecule with both cyclic and acyclic elements, which can influence its solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been growing interest in amine derivatives as pharmacological agents due to their diverse biological activities. The structure-activity relationship (SAR) of 4-cycloheptyl-2-methylbutan-2-amine has been explored in several preclinical studies, revealing potential applications in modulating enzyme activity and receptor binding. Specifically, its cycloalkyl moiety may enhance binding affinity to certain protein targets, while the amine group provides a site for further derivatization to improve pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential role in drug discovery. The cycloheptyl substituent, in particular, has been identified as a key feature in several bioactive molecules, contributing to their ability to cross the blood-brain barrier and exert central nervous system (CNS) effects. This characteristic makes 4-cycloheptyl-2-methylbutan-2-amine a promising candidate for developing novel therapeutics targeting neurological disorders. Recent studies have demonstrated its efficacy in animal models of cognitive dysfunction, where it exhibited properties consistent with modulators of neurotransmitter systems.

The synthesis of 4-cycloheptyl-2-methylbutan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance scalability but also allow for structural modifications to tailor biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 4-cycloheptyl-2-methylbutan-2-amine with biological targets. Docking simulations have revealed that this compound can interact with various protein receptors with high affinity, suggesting multiple potential therapeutic pathways. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are crucial for designing analogs with improved pharmacological profiles.

The pharmacokinetic profile of 4-cycloheptyl-2-methylbutan-2-amine is another area of active investigation. Preliminary data indicate that this compound exhibits moderate oral bioavailability and prolonged half-life in vivo, making it a viable candidate for chronic therapeutic applications. Furthermore, its metabolic stability has been assessed through in vitro studies using liver microsomes, revealing pathways for biotransformation that could be exploited to develop prodrugs or metabolically labile analogs.

In conclusion, 4-cycloheptyl-2-methylbutan-2-amine (CAS No. 1780455-90-4) represents a structurally fascinating molecule with significant potential in chemical biology and drug discovery. Its unique combination of cycloalkyl and acyclic moieties offers opportunities for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of molecular interactions and therapeutic interventions.